Cas no 38025-74-0 (5-hydroxy-3-methyl-3-azabicyclo[2.2.2]octan-2-one)

• Product Name: 5-hydroxy-3-methyl-3-azabicyclo[2.2.2]octan-2-one
• CAS No: 38025-74-0
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 922870
• PubChem ID: 301013
• Update Time: 2025-04-19

5-hydroxy-3-methyl-3-azabicyclo[2.2.2]octan-2-one Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-3-methyl-3-azabicyclo[2.2.2]octan-2-one
• 6-Hydroxy-2-methyl-2-azabicyclo< 2,2,2> octan-3-on; NSC176941; 6-hydroxy-2-methyl-2-azabicyclo[2.2.2]octan-3-one; 6-hydroxy-2-methyl-2-aza-bicyclo[2.2.2]octan-3-one; AC1L6XI9;
• NSC 176941
• 6-hydroxy-2-methyl-2-azabicyclo[2.2.2]octan-3-one
• DS-001615
• 6-Hydroxy-2-methyl-2-azabicyclo(2.2.2)octan-3-one
• NSC-176941
• 6-hydroxy-7-methyl-7-azabicyclo[2.2.2]octan-8-one
• DTXSID80306491
• NSC176941
• 38025-74-0

• Inchi： 1S/C8H13NO2/c1-9-6-3-2-5(8(9)11)4-7(6)10/h5-7,10H,2-4H2,1H3
• InChI Key： LTPVIJJDSXRBAH-UHFFFAOYSA-N
• SMILES： OC1CC2C(N(C)C1CC2)=O

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones